![molecular formula C11H20N2O4 B159543 1-Tert-butyl 2-methyl piperazine-1,2-dicarboxylate CAS No. 129799-15-1](/img/structure/B159543.png)
1-Tert-butyl 2-methyl piperazine-1,2-dicarboxylate
Overview
Description
1-Tert-butyl 2-methyl piperazine-1,2-dicarboxylate is a useful research chemical compound used in the preparation of piperazinylcarbonylaminomethylcarbonylpiperidines as melanocortin-4 receptor agonists .
Molecular Structure Analysis
The molecular formula of this compound is C11H20N2O4 . The InChI code is 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-6-5-12-7-8(13)9(14)16-4/h8,12H,5-7H2,1-4H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 244.29 . It should be stored in a dark place, sealed in dry conditions, at 2-8°C . The physical form can be liquid, solid, semi-solid, or lump .Scientific Research Applications
Synthesis and Intermediate Applications
Synthesis of Biologically Active Compounds
The tert-butyl piperazine derivative is a crucial intermediate in synthesizing various biologically active compounds, notably benzimidazole compounds. These compounds are synthesized with a focus on cost-effectiveness and efficiency (Liu Ya-hu, 2010).
Pharmacologically Useful Cores
The modified Bruylants approach used in the preparation of certain sterically congested piperazine derivatives generates pharmacologically useful cores, indicating potential applications in drug development (Ashwini Gumireddy et al., 2021).
Antibacterial and Antifungal Activities
Certain derivatives of N-Boc piperazine, including tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, have been studied for their antibacterial and antifungal activities against various microorganisms (B. Kulkarni et al., 2016).
Structural and Chemical Analysis
Crystal and Molecular Structure Analysis
The crystal and molecular structure of tert-butyl piperazine derivatives have been reported, providing valuable insights into their structural properties and potential applications in material science (C. Mamat et al., 2012).
Synthesis of Organometallic Compounds
Piperazine-based derivatives are involved in synthesizing new organometallic compounds, indicating their importance in the field of organometallic chemistry (Julian Lloyd et al., 1999).
Industrial and Material Science Applications
Anticorrosive Behaviour
Research has focused on the anticorrosive properties of tert-butyl piperazine derivatives for carbon steel in corrosive media, showcasing their potential use in industrial applications (B. Praveen et al., 2021).
Polyamide Synthesis
Piperazine derivatives are used in the synthesis of polyamides, with specific applications in the production of materials with unique properties (M. Hattori & M. Kinoshita, 1979).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating it may cause certain health hazards . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
1-O-tert-butyl 2-O-methyl piperazine-1,2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O4/c1-11(2,3)17-10(15)13-6-5-12-7-8(13)9(14)16-4/h8,12H,5-7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRXKHIPPSTYCKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNCC1C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20373561 | |
Record name | 1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20373561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
129799-15-1 | |
Record name | 1-(1,1-Dimethylethyl) 2-methyl 1,2-piperazinedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=129799-15-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-tert-Butyl 2-methyl piperazine-1,2-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20373561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 129799-15-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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